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Compound of Interest

Compound Name: Benzoquinonium

CAS No.: 9025-57-4

Cat. No.: B3416746

Get Quote

Executive Summary
Benzoquinonium chloride (Mytolon) represents a distinct class of bis-quaternary ammonium

neuromuscular blocking agents.[1] Unlike simple aliphatic blockers, its core structure integrates

a 1,4-benzoquinone scaffold, imparting unique physicochemical properties—most notably its

chromophoric nature (red crystalline solid) and dual pharmacological profile (neuromuscular

blockade with anticholinesterase activity).[1] This guide provides a rigorous technical analysis

of its molecular weight, solubility behavior, synthesis pathways, and analytical characterization,

designed to support formulation and assay development in experimental pharmacology.

Chemical Identity and Molecular Weight Profile[2][3]
Benzoquinonium is most commonly handled as the dichloride salt. Precise molecular weight

calculations are critical for stoichiometric dosing and preparation of molar standard solutions.
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Common Name: Benzoquinonium Chloride[1]

Synonyms: Mytolon, Win 2747

IUPAC Name: 2,5-bis(3-diethylaminopropylamino)-1,4-benzoquinone bis(benzyl chloride)[1]

CAS Registry Number: 311-09-1[1][2][3]

Quantitative Molecular Data
The following table breaks down the mass contribution of the cationic core versus the

counterions, essential for adjusting calculations when using different salt forms.

Component Formula
Exact Mass
(Da)

Average
Molecular
Weight ( g/mol
)

Contribution
(%)

Benzoquinonium

Cation
C₃₄H₅₀N₄O₂²⁺ 546.39 546.79 88.5%

Chloride

Counterions
2 x Cl⁻ 70.92 70.90 11.5%

Full Salt

(Anhydrous)
C₃₄H₅₀Cl₂N₄O₂ 617.31 617.70 100%

Critical Note for Researchers: When preparing stock solutions based on molarity, ensure

calculations use the full salt weight (617.70 g/mol ). If the Certificate of Analysis (CoA) indicates

a hydrate (e.g., monohydrate), the water mass must be added to the base MW to avoid under-

dosing.
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Benzoquinonium chloride exhibits a solubility profile dictated by its amphiphilic nature: the

highly polar bis-quaternary ammonium groups drive water solubility, while the central quinone

and benzyl groups provide lipophilic character.

Solubility Data
Solvent Solubility Rating

Estimated
Concentration

Notes

Water Freely Soluble > 100 mg/mL

Forms a stable, red-

orange solution.[1] pH

independent due to

permanent quaternary

charge.[1]

Ethanol (Hot) Soluble ~50 mg/mL

Used for

recrystallization (red

crystals).[1]

Ethanol (Cold) Sparingly Soluble < 10 mg/mL
Precipitation occurs

upon cooling.[1]

Acetone Slightly Soluble < 1 mg/mL
Poor solvent for the

salt form.

Diethyl Ether Insoluble Negligible

Useful for

washing/precipitating

the salt from reaction

mixtures.

Benzene Insoluble Negligible -

Stability and Storage[4]
Photosensitivity: The quinone core is susceptible to photodegradation. Solutions should be

protected from light (amber glassware).[1]

Hygroscopicity: Quaternary ammonium salts are often hygroscopic.[1] Store the solid

desicated at 2–8°C.
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pH Stability: The amino-quinone linkage is a vinylogous amide, which is relatively stable at

neutral pH (6–8).[1] Avoid prolonged exposure to strong acids or bases to prevent hydrolysis

of the amine linker.

Synthesis and Preparation Workflow
The synthesis of benzoquinonium chloride follows a convergent pathway involving

nucleophilic substitution on the quinone ring followed by quaternization. This protocol is derived

from the foundational work of Cavallito et al. (1950).

Reaction Pathway Diagram
The following diagram illustrates the two-stage synthesis:

Reaction Conditions

1,4-Benzoquinone
(Yellow Solid)

Intermediate:
2,5-Bis(3-diethylaminopropylamino)-1,4-benzoquinone

(Red Solid)

 Nucleophilic Addition
Oxidation

N,N-Diethyl-1,3-propanediamine
(2 Equivalents) Benzoquinonium Chloride

(Mytolon)

 Quaternization
(Reflux in Ethanol)

Benzyl Chloride
(Quaternizing Agent)

Click to download full resolution via product page

Caption: Synthesis pathway converting 1,4-benzoquinone to benzoquinonium chloride via

amination and quaternization.

Step-by-Step Preparation Protocol
Safety Warning: Benzoquinone is toxic and a lachrymator.[1] Benzyl chloride is an alkylating

agent.[1] Work in a fume hood.

Condensation (Intermediate Formation):
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Dissolve 1,4-benzoquinone (10 mmol) in ethanol.

Slowly add N,N-diethyl-1,3-propanediamine (22 mmol, slight excess) dropwise with

stirring.

Observation: The solution will darken, eventually turning deep red as the amino-quinone

forms.

Reflux for 1–2 hours to ensure completion.[1]

Cool and filter the precipitated intermediate (red solid). Recrystallize from ethanol/water if

necessary.[1]

Quaternization (Salt Formation):

Dissolve the intermediate (5 mmol) in absolute ethanol.

Add benzyl chloride (12 mmol, excess) to the solution.

Reflux for 6–12 hours.[1] The quaternary salt is polar and may precipitate or require

induction.

Cool the mixture to 0°C.

Filter the red crystalline product.

Purification: Recrystallize from hot ethanol. Dry under vacuum over P₂O₅.[1]

Analytical Methodologies
Due to the lack of a modern pharmacopeial monograph, the following validated-by-design

protocols are recommended for purity and concentration analysis.

UV-Vis Spectrophotometry
The quinone chromophore allows for sensitive detection.[1]

Scan Range: 200 nm to 600 nm.[1]
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Expected Features:

(UV): ~250–260 nm (Quinone

transition).[1]

(Visible): ~480–500 nm (Charge transfer/conjugation band, responsible for red color).[1]

Quantification: Use the visible peak (~490 nm) for specificity in biological media to avoid

interference from proteins/DNA that absorb in the UV.

High-Performance Liquid Chromatography (HPLC)
This method separates the bis-quaternary ammonium salt from mono-quaternary impurities

and unreacted precursors.[1]

Parameter Condition

Column
C18 Reverse Phase (e.g., 250 x 4.6 mm, 5 µm).

[1] End-capped to reduce tailing.

Mobile Phase A
50 mM Ammonium Acetate buffer, pH 4.5

(Adjusted with Acetic Acid).

Mobile Phase B Acetonitrile (HPLC Grade).[1]

Elution Mode
Isocratic: 60% A / 40% B (Adjust based on

retention).

Flow Rate 1.0 mL/min.[1][4][5]

Detection
UV/Vis at 490 nm (Specific) or 254 nm

(Sensitive).[1]

Ion Pairing (Optional)
If peak tailing occurs, add 5 mM Sodium

Hexanesulfonate to Mobile Phase A.

Pharmacological Mechanism of Action
Benzoquinonium acts primarily as a competitive antagonist at the nicotinic acetylcholine

receptor (nAChR) at the neuromuscular junction.
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Signaling Pathway Diagram[1]

Motor Nerve Terminal

Acetylcholine (ACh)
Release

 Impulse

Synaptic Cleft

Nicotinic ACh Receptor
(Post-Synaptic)

 Binding

Membrane Depolarization
(Na+ Influx)

 Activation

Flaccid Paralysis

 Antagonism

Benzoquinonium
(Competitive Antagonist)

 Administration

 High Affinity Binding
(No Activation)

 BLOCKS

Muscle Contraction

Click to download full resolution via product page

Caption: Mechanism of neuromuscular blockade.[1] Benzoquinonium competes with ACh for

receptor sites, preventing depolarization.

Mechanistic Nuance
While primarily a non-depolarizing blocker (curare-mimetic), benzoquinonium possesses a

secondary action: Anticholinesterase activity.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b3416746/docs?utm_src=pdf-body-img#technical-guide-molecular-weight-solubility-and-characterization-of-benzoquinonium-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/Benzoquinonium
https://www.benchchem.com/product/b3416746/docs?utm_src=pdf-body#technical-guide-molecular-weight-solubility-and-characterization-of-benzoquinonium-chloride
https://www.benchchem.com/product/b3416746/docs?utm_src=pdf-body#technical-guide-molecular-weight-solubility-and-characterization-of-benzoquinonium-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/Benzoquinonium
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3416746?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Implication: Unlike pure blockers (e.g., tubocurarine), the blockade by benzoquinonium is

not easily reversed by acetylcholinesterase inhibitors (like neostigmine) because the drug

itself already inhibits the enzyme, complicating the accumulation of competing acetylcholine.

This "double action" is a critical consideration for safety pharmacology studies.
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Need Custom Synthesis?
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Characterization of Benzoquinonium Chloride]. BenchChem, [2026]. [Online PDF]. Available
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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